2-Butenoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester

• CAS No.: 83803-81-0
• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: ethyl (E)-4,4-dimethoxy-3-methylbut-2-enoate
• InChI: InChI=1S/C9H16O4/c1-5-13-8(10)6-7(2)9(11-3)12-4/h6,9H,5H2,1-4H3/b7-6+
• InChI Key: MYHCWGDFZQZTQA-VOTSOKGWSA-N
• Isomeric SMILES: CCOC(=O)/C=C(\C)/C(OC)OC
• Canonical SMILES: CCOC(=O)C=C(C)C(OC)OC

Description

2-Butenoic acid, 4,4-dimethoxy-3-methyl-, ethyl ester is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 50 mmol of 1,1-dimethoxyacetone and 60 mmol of ethyl 2-(diethoxyphosphoryl)acetate is added in the course of 1 hour to a suspension of 125 mmol of potassium carbonate in 10 ml of water with vigorous stirring and with temperature maintained at between 20° and 30° C. When the addition is complete, stirring is continued for 24 hours at room temperature and the insoluble matter is then removed by filtration and washed with diethyl ether. The organic phase is separated and washed with saturated sodium chloride solution to neutrality. After drying and evaporation of the solvent, the product is purified by distillation under vacuum, which yields an (E+Z) isomer mixture in the form of an oil.